In the last one hundred years, our comfort and life expectancy have increased exponentially compared to what humanity has experienced throughout its existence, primarily due to technological progress and much easier access for everyone to products and technologies that make our daily lives easier. But all this came with an equally significant increase in material consumption and the generation of huge amounts of residues. One of the resources that has been majorly affected in the last century is water. Although it is the most abundant substance on the planet, its quality has continuously decreased due to lifestyle. This short article deals with the possibility of filtering water in the near future using membranes based on natural polymers, assuring a more sustainable recirculation and reuse of water in the context of the circular economy. The challenges that this new paradigm raises, as well as the technological limitations, will also be discussed and presented.

The current scenario of human urine being directly discharged into the environment without recycling, despite being an economical source of fertilizer. Train coaches are the major source of large-scale urine waste generation. Adopting a circular economy creates significant synergies towards usages of water generated after nutrient recovery from urine. Some advanced decentralized treatment systems, such as electrochemical, bioelectrical, or reverse osmosis, would be useful to treat and recover nutrients from urine waste/wastewater. The laborious and costly affair of removing nutrients like N, P, and K from human urine needed a sustainable solution. These recovered nutrients can be reused as fertilizers in irrigation and, indirectly, in large-scale biodiesel production by being used in microalgae cultivation. However, the potential of reusing human urine waste is yet to be explored commercially. Additionally, artificial intelligence may be explored with sustainable approaches for urine separation and recycling soon.

In the context of the upcoming hydrogen technology, methanol can play a crucial role as liquid hydrogen organic carrier and as energy vector. However, for this new role, methanol has to be obtained through a CO2-neutral footprint process. One appealing possibility is the selective solar-light photocatalytic CO2 reduction with H2O. The present opinion highlights the contradiction of methanol being easily oxidized under photocatalytic conditions and its possible formation using photocatalysis. The opinion emphasizes the importance of control experiments, particularly the use of isotopic labelled 13CO2, to firmly support the source of possibly detected methanol. A viable strategy to solve the conundrum is the use of heterojunctions in which the oxidizing component does not show preference for methanol adsorption.

Biohybrid devices based on natural pigment-protein complexes are of great interest. Many new reports appear in print each year with new insights into the interactions between proteins and electrodes. In this review, we consider the latest results in the field of designing electrodes based on photosystem I. This review highlights the benefits of nanostructured electrodes, recombinant photosystems, and electrophoretic deposition techniques for uniform photosystem I orientation on an electrode. The focus is on 3D architecturally designed carbon and indium tin oxide electrodes, genetically engineered PSI in biohybrid electrodes, and participation of the reaction center of photosystem I in photocurrent generation.

Covalent organic frameworks (COFs) are extensively employed in photochemical organic synthesis, involving pharmaceuticals and optical devices, due to their diverse structural designs, large specific surface area, ordered porous texture, strong stability, and extendable π-conjugated skeleton. This tutorial review introduces the structure features of the COF-based photocatalysts (COF-PC); summarizes feasible strategies for enhancing the catalytic performance of COF-PC; discusses the impacts of COF-PC on several representative organic reactions with huge application value, from electron transfer and energy transfer, respectively; and analyzes current encountering challenges about COF-PC. It attempts to predict the future development tendency of COF-PC and suggest a few practicable advices for fresh researchers to learn the field quickly and for peers to offer some valuable reference.

Per- and polyfluoroalkyl substances (PFAS) are a diverse group of surface treatment chemicals falling under non-polymeric and polymeric categories. Polymeric PFAS are comprised of fluoropolymers, perfluoropolyethers, and side-chain fluorinated polymers (SCFPs). Fluorinated polymers and polymeric substances have gained a significant market due to their chemical stability. To date, research and regulatory concern has primarily focused on the environmental occurrence and health effects of non-polymeric PFAS, particularly perfluoroalkyl acids and precursors. Industries consider most fluoropolymers as being “polymers of low concern”, although there is already a considerable environmental burden and widespread contamination resulting from their production, manufacturing, and use. For example, SCFPs are widely used, and known to release their perfluorinated side chains. Concerted action is needed to address the dearth of environment-associated information and understanding on polymeric PFAS.

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This short review encompasses the last relevant studies that have been unveiling efforts to increase the efficiency of lignin depolymerization and functionalization into bio-based platform chemicals. One of the drawbacks upon lignin depolymerization is the undesired condensation reactions (repolymerization) that negatively affects the yields of lignin monomers. Some recent technologies have demonstrated to be effective on protecting lignin from repolymerization and enhancing depolymerization efficiency. Furthermore, functionalization of lignin aromatic monomers is needed to move towards a more sustainable chemical industry. As major example, the amination of lignin depolymerization products stands as hot research topic for future lignin valorization, the latest achievements being addressed in this review.

Division of labor is a basic principle for the success of microbial life on Earth. We are currently only beginning to understand the complexity of natural microbial communities. However, it becomes immediately clear that many of the discovered principles would be quite useful for industrial microbiology, aiming at the provision of sustainable chemicals. Stable microbial communities can be seen as environmentally benign self-replicating enzymatic catalysts. They are therefore a promising tool for green chemistry and deserve proper attention. Here, we set out to show some successful examples of more than one microbial species working together in a chemical process and we point to some of the open questions.

Abstract not available